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Compound of Interest

Compound Name: 6-Aminopicolinonitrile

Cat. No.: B1332374

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of
6-Aminopicolinonitrile (CAS No. 370556-44-8), with a specific focus on its melting and boiling
points. This document compiles available data and outlines standard experimental
methodologies for the determination of these key physical constants.

Core Physicochemical Data

6-Aminopicolinonitrile, also known as 6-amino-2-pyridinecarbonitrile, is a substituted pyridine
derivative with the molecular formula CeHsNs.[1] While data for this compound is available
across various chemical suppliers and databases, a complete experimental profile is not
consistently reported. The available quantitative data is summarized below.

Property Value Notes

An experimentally determined

melting point is not readily
Melting Point Not Reported available in public literature.

The compound is described as

a solid at room temperature.[2]

Measured at standard
Boiling Point 330.4 °C atmospheric pressure (760
mmHg).
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Experimental Protocols

While the specific experimental records for the determination of the boiling point of 6-
Aminopicolinonitrile are not detailed in the available literature, this section outlines the
standard, widely accepted laboratory protocols for measuring the melting and boiling points of
solid organic compounds.

Melting Point Determination (General Protocol)

The melting point of a crystalline solid is a critical indicator of purity.[3] Pure compounds
typically exhibit a sharp melting range of 0.5-1.0°C. A common method for its determination is
the capillary tube method using a melting point apparatus or a Thiele tube.[3]

Methodology:

o Sample Preparation: A small amount of the finely powdered, dry sample of 6-
Aminopicolinonitrile is packed into a capillary tube, sealed at one end, to a height of a few
millimeters.[4]

o Apparatus Setup: The capillary tube is placed in a heating block or oil bath of a melting point
apparatus, adjacent to a calibrated thermometer.

e Heating: The apparatus is heated gradually. An initial rapid heating can be used to find an
approximate melting range, followed by a second, more careful determination.[3]

o Observation: The heating rate is slowed to approximately 1-2°C per minute near the
expected melting point.

o Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop
of liquid appears, and T2, the temperature at which the entire sample becomes liquid. The
melting point is reported as the range T1-T2.

Boiling Point Determination (General Protocol)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[5] For high-boiling-point solids like 6-Aminopicolinonitrile, a micro-
scale method such as the Siwoloboff method is often employed.
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Methodology:

Sample Preparation: A small amount (a few milliliters) of the substance is placed into a small
test tube or fusion tube.[6]

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its
open end submerged in the sample.[5]

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a
suitable apparatus, such as a Thiele tube filled with high-boiling point oil (e.g., paraffin oil), to
ensure uniform heating.[5][7]

Heating and Observation: The apparatus is heated gently. As the temperature rises, air
trapped in the capillary will bubble out.[5] Heating is continued until a steady and rapid
stream of bubbles emerges from the capillary tip.

Data Recording: The heat source is then removed, and the apparatus is allowed to cool
slowly. The boiling point is the temperature at which the stream of bubbles stops and the
liquid just begins to enter the capillary tube.[5] This indicates that the vapor pressure inside
the capillary equals the external atmospheric pressure.

Workflow Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of the

physicochemical properties described above.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Micro Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1332374#6-aminopicolinonitrile-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

